Cas no 1515448-76-6 (3-(2,2-dimethylpropyl)-1-methyl-4-propyl-1H-pyrazol-5-amine)

• Product Name: 3-(2,2-dimethylpropyl)-1-methyl-4-propyl-1H-pyrazol-5-amine
• CAS No: 1515448-76-6
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 6419202
• PubChem ID: 79405291
• Update Time: 2025-07-02

3-(2,2-dimethylpropyl)-1-methyl-4-propyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylpropyl)-1-methyl-4-propyl-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 3-(2,2-dimethylpropyl)-1-methyl-4-propyl-
• 1-Methyl-3-neopentyl-4-propyl-1h-pyrazol-5-amine
• CS-0307417
• 1515448-76-6
• EN300-1148482
• AKOS017958983

• Inchi： 1S/C12H23N3/c1-6-7-9-10(8-12(2,3)4)14-15(5)11(9)13/h6-8,13H2,1-5H3
• InChI Key： XEECXPJGTWZVSS-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=C(CCC)C(CC(C)(C)C)=N1

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 324.4±37.0 °C(Predicted)
• pka: 5.15±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(2,2-dimethylpropyl)-1-methyl-4-propyl-1H-pyrazol-5-amine

Introduction to 3-(2,2-dimethylpropyl)-1-methyl-4-propyl-1H-pyrazol-5-amine (CAS No. 1515448-76-6)

3-(2,2-dimethylpropyl)-1-methyl-4-propyl-1H-pyrazol-5-amine, identified by its Chemical Abstracts Service (CAS) number 1515448-76-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad biological activity and utility in drug development. The unique arrangement of substituents on the pyrazole ring, including 2,2-dimethylpropyl, methyl, and propyl groups, contributes to its distinct chemical properties and potential applications.

The structural features of 3-(2,2-dimethylpropyl)-1-methyl-4-propyl-1H-pyrazol-5-amine make it a promising candidate for further investigation in various therapeutic areas. Pyrazole derivatives are widely studied due to their ability to modulate biological pathways and interact with biological targets. The presence of bulky alkyl groups such as 2,2-dimethylpropyl and propyl may influence the compound's solubility, bioavailability, and binding affinity to biological receptors.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential pharmacological activity. Pyrazole-based molecules have been extensively explored for their role in anti-inflammatory, antimicrobial, anticancer, and anti-diabetic applications. The specific substitution pattern in 3-(2,2-dimethylpropyl)-1-methyl-4-propyl-1H-pyrazol-5-amine suggests that it may exhibit unique interactions with biological targets, making it an intriguing subject for further study.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The pyrazole core provides a versatile platform for chemical modification, allowing researchers to fine-tune the molecule's properties to optimize its biological activity. The combination of methyl, propyl, and 2,2-dimethylpropyl substituents may confer specific pharmacokinetic advantages, such as improved metabolic stability or enhanced membrane permeability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like 3-(2,2-dimethylpropyl)-1-methyl-4-propyl-1H-pyrazol-5-amine with high precision. These studies suggest that the compound may interact with enzymes or receptors involved in critical disease pathways. For instance, modifications at the 5-amino position of the pyrazole ring can influence its ability to inhibit or activate specific biological targets.

The synthesis of 3-(2,2-dimethylpropyl)-1-methyl-4-propyl-1H-pyrazol-5-amine presents an interesting challenge due to the complexity of its substituent pattern. However, modern synthetic methodologies have made it possible to construct such molecules with high efficiency and yield. Techniques such as multi-step organic synthesis, including cross-coupling reactions and nucleophilic substitutions, have been employed to build the desired pyrazole core and attach the appropriate substituents.

Once synthesized, the characterization of 3-(2,2-dimethylpropyl)-1-methyl-4-propyl-1H-pyrazol-5-amine is crucial for understanding its chemical properties. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into the molecule's structure and purity. These data are essential for further pharmacological evaluation.

The pharmacological evaluation of 3-(2,2-dimethylpropyl)-1-methyl-4-propyl-1H-pyrazol-5-amine involves assessing its interaction with biological targets such as enzymes or receptors. Initial studies may focus on in vitro assays to determine its potency and selectivity. These assays can provide valuable information about the compound's potential therapeutic efficacy and side effect profile.

In vivo studies are also critical for evaluating the pharmacological activity of 3-(2,2-dimethylpropyl)-1-methyl-4-propyl-1H-pyrazol-5-amine. Animal models can be used to assess its efficacy in treating specific diseases or conditions. Additionally, pharmacokinetic studies help determine how the compound is absorbed, distributed, metabolized, and excreted by the body.

The safety profile of any new compound is a paramount consideration before it can be considered for clinical use. Preclinical toxicology studies are conducted to evaluate potential adverse effects at various doses. These studies provide essential data for regulatory submissions and help ensure that the compound is safe for human testing.

The future prospects of 3-(2,2-dimethylpropyl)-1-methyl-4-propyl-1H-pyrazol-5-amine are promising given its unique structural features and potential biological activity. Ongoing research may focus on optimizing its chemical properties through structural modifications or exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate the development process and bring this compound closer to clinical use.

In conclusion,3-(2,2-dimethylpropyl)-1-methyl-4-propyl-hydrogen pyrazole 5-ammonia (CAS No 1515448 76 6) represents an exciting opportunity in pharmaceutical research due to its distinctive molecular architecture which could lead towards new treatments across multiple therapeutic areas including anti-inflammatory antimicrobial anticancer anti-diabetic applications among others . Further exploration into this field will continue contribute significantly advances medicinal chemistry.